Cas no 56961-69-4 (bis(N-phenylanilinium) sulphate)

• Product Name: bis(N-phenylanilinium) sulphate
• CAS No: 56961-69-4
• MF: C₁₂H₁₃NO₄S
• MW: 267.30092215538
• CID: 946214
• PubChem ID: 11486
• Update Time: 2025-04-19

bis(N-phenylanilinium) sulphate Chemical and Physical Properties

Names and Identifiers

• bis(N-phenylanilinium) sulphate
• N-phenylaniline sulfate (1:1)
• AS-57524
• SCHEMBL1008717
• DTXSID40883450
• DIPHENYLAMINE HYDROGEN SULFATE
• A869365
• DIPHENYLAMINE SULFATE [MI]
• Benzenamine, N-phenyl-, sulfate (1:1)
• EINECS 260-473-6
• IPZMDJYHJNHGML-UHFFFAOYSA-N
• DIPHENYLAMINE SULFATE
• HSDB 2789
• EINECS 209-605-6
• MFCD00042016
• UNII-3257243NLY
• USAF EK-743
• Diphenylamine, hydrogen sulfate
• N-phenylaniline; sulfuric acid
• Diphenylaminsulfat
• AKOS015856783
• 3257243NLY
• 56961-69-4
• D0875
• DB-230257
• Q27256145
• N-phenylaniline;sulfuric acid
• 587-84-8
• D89734
• Diphenylammonium hydrogen sulphate

• Inchi： 1S/C12H11N.H2O4S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-5(2,3)4/h1-10,13H;(H2,1,2,3,4)
• InChI Key： IPZMDJYHJNHGML-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 436.14582
• Monoisotopic Mass: 267.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Melting Point: 125 DEG C
• Boiling Point: 302°Cat760mmHg
• Flash Point: 302°Cat760mmHg
• PSA: 113.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines